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Profile of AEG-41174

Basic Information & Status

Parameter Description

Drug Type Small molecule drug [1]

Primary Mechanism Non-ATP competitive tyrosine kinase inhibitor [2]

Primary Targets JAK2, Bcr-Abl [2] [1]

Secondary Target FLT3 (as per some sources) [1]

Highest Phase Discontinued (Phase 1) [1]

Active Indication Hematologic Neoplasms (was under investigation) [1]

Molecular & Physicochemical Properties

Property Description

Molecular Formula C₁₈H₁₈N₄O [2]
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Property Description

Molecular Weight 306.36 g/mol [2]

Solubility Soluble in DMSO; not soluble in water [2]

Physical Form Solid powder [2]

Storage -20°C for long term; protect from light and moisture [2]

Rationale for Combination Therapy

The search results did not specify tested combinations for AEG-41174. However, its mechanism suggests

potential synergistic partners:

Mechanism of Action

Cellular Outcome

AEG-41174

Inhibition of:
• JAK2 Signaling
• Bcr-Abl Activity

Other Agents

e.g., Apoptosis Inducers
DNA-Damaging Agents

Pathway Inhibitors

Enhanced Apoptosis Overcome Resistance

Synergistic Cytotoxicity
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Framework for Protocol Development

While AEG-41174-specific protocols are unavailable, you can design experiments based on established

oncology combination therapy principles [3] [4]. The diagram below outlines a high-level workflow for

developing and validating a combination therapy.

Key Activities per Phase

1. In Vitro Synergy Screening

2. Mechanism Deeper Dive

Synergy Found

• Viability assays (MTT/CTB)
• Combination Index (CI) calculation

• Dose-response matrix

3. In Vivo Validation

Mechanism Understood

• Apoptosis assays (Caspase 3/7)
• Cell cycle analysis

• Western blot for pathway modulation

4. Biomarker Analysis

Efficacy Confirmed

• Xenograft models
• Tolerability (body weight, behavior)

• Tumor volume measurement

• RNA/Protein from treated tumors
• IHC for target engagement

• Correlate with response

Click to download full resolution via product page

Key Considerations for Protocol Design:

Synergy Scoring: Use the Combination Index (CI) method via software like CompuSyn. A CI < 1

indicates synergy [3].
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Temporal Sequencing: The order of drug administration can critically impact efficacy. Test

concurrent vs. sequential dosing [3].
Biomarker Integration: Plan correlative studies from the outset to identify potential biomarkers of

response, which is crucial given AEG-41174's targeted mechanism.

Suggestions for Further Research

To proceed with your project, I suggest these alternative research strategies:

Explore Broader Context: Review the general principles of combination therapy in oncology [4]

and advanced protocol design [3] to create a theoretical framework for AEG-41174.
Investigate Similar Compounds: Research the combination strategies of other kinase inhibitors with

similar targets (e.g., JAK2, Bcr-Abl) as a proxy. The table below compares AEG-41174 with other
inhibitors.

Compound Name Target Kinase(s) Mechanism Clinical Status

AEG-41174 JAK2, Bcr-Abl Non-ATP competitive inhibitor Discontinued (Phase 1)

Imatinib Bcr-Abl ATP competitive inhibitor Approved for CML

Ruxolitinib JAK1 & JAK2 ATP competitive inhibitor Approved for myelofibrosis

Nilotinib Bcr-Abl ATP competitive inhibitor Approved for CML

Source: [2]

Consult Specialized Databases: Access may be required to proprietary commercial intelligence
platforms (e.g., Citeline, Integrity) or pharmaceutical company filings for any unpublished combination

data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://londonkeloidscarclinic.co.uk/combination-therapy-protocols-maximizing-keloid-treatment-success-in-2025/
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5514969/
https://londonkeloidscarclinic.co.uk/combination-therapy-protocols-maximizing-keloid-treatment-success-in-2025/
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868?utm_src=pdf-body
https://www.smolecule.com/products/s547868
https://www.smolecule.com/products/s547868?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s547868?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


1. Delving into the Latest Updates on AEG-41174 with Synapse [synapse.patsnap.com]

2. Buy AEG - 41174 | >98% [smolecule.com]

3. : Maximizing Keloid Treatment... Combination Therapy Protocols [londonkeloidscarclinic.co.uk]

4. in combating cancer - PMC Combination therapy [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [AEG-41174 combination therapy protocols]. Smolecule, [2026].
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therapy-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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